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Compound of Interest

Compound Name: Methyl 3-Chloro-4-methylbenzoate

CAS No.: 56525-63-4

Cat. No.: B1351253

Get Quote

Methyl 3-Chloro-4-methylbenzoate, with the chemical formula C₉H₉ClO₂, is a substituted

aromatic ester that serves as a pivotal intermediate in the landscape of modern organic

synthesis.[1][2] Its structure, featuring a benzene ring functionalized with a methyl group, a

chlorine atom, and a methyl ester group, provides a unique combination of reactivity and

stability. This trifunctional arrangement makes it an exceptionally valuable building block,

particularly in the synthesis of complex molecular architectures for the pharmaceutical and

agrochemical industries.[3][4] The strategic placement of the chloro and methyl groups ortho

and meta to the ester, respectively, influences the electronic properties and steric environment

of the ring, allowing for selective downstream chemical transformations. This guide offers an in-

depth exploration of its synthesis, structural properties, reactivity, and applications, tailored for

researchers and professionals in chemical and drug development.

Physicochemical and Spectroscopic Data Summary
A comprehensive understanding of a molecule's properties is foundational to its application.

The key physicochemical and computed data for Methyl 3-Chloro-4-methylbenzoate are

summarized below.
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Table 1: Physicochemical Properties of Methyl 3-Chloro-4-methylbenzoate

Property Value Source

IUPAC Name
methyl 3-chloro-4-

methylbenzoate
PubChem[1]

Synonyms

3-Chloro-4-methylbenzoic Acid

Methyl Ester, Methyl 3-Chloro-

p-toluate

TCI

CAS Number 56525-63-4 PubChem[1]

Molecular Formula C₉H₉ClO₂ PubChem[1]

Molecular Weight 184.62 g/mol PubChem[1][2]

Appearance
White to almost white powder

or lump
ChemicalBook[5]

Melting Point 28-29 °C ChemicalBook[5]

Boiling Point 119-120 °C at 10 mmHg ChemicalBook[5]

InChIKey
KTFQDZCNPGFKAH-

UHFFFAOYSA-N
PubChem[1]

Table 2: Key Spectroscopic Data for Structural Elucidation
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Technique Expected Key Signals

¹H NMR (CDCl₃)

Singlet (~2.4 ppm, 3H, Ar-CH₃); Singlet (~3.9

ppm, 3H, O-CH₃); Doublet (~7.3 ppm, 1H, Ar-H);

Doublet of Doublets (~7.8 ppm, 1H, Ar-H);

Doublet (~7.9 ppm, 1H, Ar-H)

¹³C NMR (CDCl₃)
~20 ppm (Ar-CH₃); ~52 ppm (O-CH₃); ~125-138

ppm (6 Ar-C); ~166 ppm (C=O)

IR (KBr Pellet)

~2950 cm⁻¹ (C-H stretch); ~1720 cm⁻¹ (C=O

stretch, ester); ~1600, 1450 cm⁻¹ (C=C stretch,

aromatic); ~1250 cm⁻¹ (C-O stretch, ester);

~800 cm⁻¹ (C-Cl stretch)

Mass Spec (EI)
m/z 184/186 (M⁺, M⁺+2, ~3:1 ratio); 153/155

([M-OCH₃]⁺); 125 ([M-COOCH₃]⁺)

Synthesis and Mechanistic Insight
The most direct and common laboratory-scale synthesis of Methyl 3-Chloro-4-
methylbenzoate is the Fischer esterification of its corresponding carboxylic acid, 3-Chloro-4-

methylbenzoic acid.[6] This acid-catalyzed reaction with methanol is efficient and demonstrates

a fundamental principle of organic chemistry.

Causality in Protocol Design
The choice of concentrated sulfuric acid as the catalyst is deliberate; it serves two critical

functions. First, it protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl

carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the

weakly nucleophilic methanol. Second, as a strong dehydrating agent, it sequesters the water

molecule produced during the reaction, driving the equilibrium towards the product side, in

accordance with Le Châtelier's principle.[7] The work-up procedure is designed to

systematically remove unreacted starting materials and the catalyst. The sodium bicarbonate

wash neutralizes the acidic catalyst and any remaining carboxylic acid, which is extracted into

the aqueous layer as its sodium salt.

Detailed Experimental Protocol: Fischer Esterification
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Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine

3-Chloro-4-methylbenzoic acid (10.0 g, 58.6 mmol) and methanol (40 mL, 988 mmol).

Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (1.5 mL) to the

mixture.

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating

mantle. Maintain reflux for 3-4 hours, monitoring the reaction's progress via Thin Layer

Chromatography (TLC).

Cooling and Quenching: After the reaction is complete, allow the flask to cool to room

temperature. Carefully pour the reaction mixture into a separatory funnel containing 100 mL

of cold water.

Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL). Combine the

organic layers.

Washing: Wash the combined organic layer sequentially with 50 mL of water, 50 mL of a

saturated sodium bicarbonate solution (caution: effervescence may occur), and finally with

50 mL of brine.[7]

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by vacuum distillation or

recrystallization from a suitable solvent like hexanes to yield the final product as a white

solid.
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Synthesis Workflow

Work-up & Purification

1. Combine Reactants
(3-Chloro-4-methylbenzoic acid, Methanol)

2. Add H₂SO₄ Catalyst

3. Heat to Reflux (3-4h)

4. Cool & Quench with Water

Reaction Complete

5. Extract with CH₂Cl₂

6. Wash Sequentially
(H₂O, NaHCO₃, Brine)

7. Dry & Evaporate Solvent

8. Purify (Distillation/Recrystallization)

Final Product:
Methyl 3-Chloro-4-methylbenzoate
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Methyl 3-Chloro-4-methylbenzoate

Advanced Intermediates
(e.g., via amination, hydrolysis, coupling)

Multi-step Synthesis

Pharmaceuticals
(e.g., EGFR Inhibitors)

Agrochemicals
(e.g., Herbicides, Pesticides)

Click to download full resolution via product page

Caption: Role as a key building block in chemical synthesis.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl 3-Chloro-4-methylbenzoate is classified as an irritant.

[1][5]* H315: Causes skin irritation. *[1] H319: Causes serious eye irritation. *[1] H335: May

cause respiratory irritation.

[1]Standard laboratory safety protocols should be strictly followed when handling this

compound. This includes the use of personal protective equipment (PPE) such as safety

goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated

fume hood.

Conclusion
Methyl 3-Chloro-4-methylbenzoate is a compound of significant utility in synthetic organic

chemistry. Its well-defined structure, accessible synthesis, and versatile reactivity make it an

indispensable intermediate for creating high-value molecules. For researchers in drug

discovery and materials science, a thorough understanding of this building block's properties

and potential transformations is essential for the rational design and efficient execution of

complex synthetic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aromatic-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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